2-[[(Z)-2-Cyano-3-(3-hydroxyphenyl)prop-2-enoyl]amino]benzoic acid

• IUPAC Name: 2-[[(Z)-2-cyano-3-(3-hydroxyphenyl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C17H12N2O4/c18-10-12(8-11-4-3-5-13(20)9-11)16(21)19-15-7-2-1-6-14(15)17(22)23/h1-9,20H,(H,19,21)(H,22,23)/b12-8-
• InChI Key: FVXZQKGLNSRTRW-WQLSENKSSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)C(=CC2=CC(=CC=C2)O)C#N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)/C(=C\C2=CC(=CC=C2)O)/C#N
• Molecular Formula: C17H12N2O4
• Molecular Weight: 308.29 g/mol

Description

2-[[(Z)-2-Cyano-3-(3-hydroxyphenyl)prop-2-enoyl]amino]benzoic acid, also known as CHS-828, is a synthetic small molecule drug that has been extensively studied for its potential therapeutic benefits. It was first synthesized in the early 1990s and has since been the subject of numerous scientific studies.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have utilized related compounds in the synthesis of biologically active molecules. For instance, fatty acid hydrazides have been used as starting materials in creating important derivatives like 5-(alkenyl)-2-amino-1,3,4-oxadiazoles, which displayed significant antibacterial activity against various bacteria, highlighting the potential of these compounds in developing new antimicrobials (Banday, Mattoo, & Rauf, 2010).

Coordination Chemistry

In coordination chemistry, Schiff bases derived from similar compounds have been shown to exhibit versatile coordination behavior with metal ions like manganese(II), copper(II), and zinc(II). These complexes demonstrated significant corrosion inhibition properties, suggesting applications in material science and corrosion prevention (Mishra, Tiwari, Singh, & Singh, 2015).

Drug-Likeness and Bioactivity Prediction

Another study focused on designing and synthesizing new compounds containing active structural units similar to known drugs, aiming to explore their drug-likeness properties and bioactivity as nuclear receptor ligands. This research signifies the relevance of these compounds in drug development, offering insights into their potential pharmaceutical applications (Madhavi & Bhavani, 2021).